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Compound of Interest

Compound Name: Basic yellow 40

CAS No.: 12221-86-2

Cat. No.: B15555209

Get Quote

Audience: Researchers, scientists, and drug development professionals.

Introduction
Basic Yellow 40 (BY40), also known as Panacryl Brilliant Flavine 10GFF or Maxilon Flavine

10GFF, is a potent fluorescent dye stain utilized in forensic science for the enhancement of

latent fingerprints.[1] Its primary application is on non-porous surfaces where fingerprints have

been previously developed using the cyanoacrylate fuming technique.[1][2][3][4] The

cyanoacrylate process polymerizes on the moisture and oils present in fingerprint residues,

forming a stable, whitish deposit.[2][4][5] However, these developed prints may lack sufficient

contrast for effective visualization and photography, particularly on complex or multi-colored

backgrounds.[3][5][6]

Basic Yellow 40 addresses this limitation by binding to the polymerized cyanoacrylate,

rendering the fingerprint ridges fluorescent under specific light wavelengths.[5][7] When

illuminated with a forensic light source or UV lamp, the treated prints emit a bright yellow-green

fluorescence, significantly enhancing their visibility against the substrate.[3][6][8] This method is
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valued for its sensitivity, ease of use, and the high-contrast results it produces, making it an

indispensable tool for forensic analysis.[3][7]

Materials and Reagents
Basic Yellow 40 powder

Methanol (or Ethanol)

Distilled water (for rinsing)

Cyanoacrylate-fumed evidence with latent prints on a non-porous surface

Fume hood[1][5]

Personal Protective Equipment (PPE):

Chemical-resistant gloves[5][9]

Safety goggles or face shield[1][5][10]

Laboratory coat[9][10]

Appropriate respirator (if ventilation is inadequate)[5]

Glass beakers or flasks

Magnetic stirrer and stir bar (optional)

Dark stoppered glass bottles for storage[1]

Application equipment:

Aerosol sprayer[1]

Immersion tray[1]

Squeegee bottle[1]
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Soft bristle brush[5]

Forensic light source or UV lamp (capable of excitation between 365 nm and 500 nm)[1][6]

[11][12]

Yellow or orange colored viewing goggles[1]

Camera with a tripod[5]

Yellow colored or 515(BP 35) bandpass filter for photography[1]

Experimental Protocols
1. Preparation of Basic Yellow 40 Working Solution

This protocol describes the preparation of a standard methanol-based working solution.

Safety First: All steps involving Basic Yellow 40 powder and methanol must be performed

inside a certified fume hood.[1][5] Wear appropriate PPE, including gloves, safety goggles,

and a lab coat.[5][9][10] Methanol is toxic and flammable.[5]

Formulation:

Weigh 1 gram of Basic Yellow 40 powder.

Measure 500 ml of methanol.

In a clean glass beaker, add the 1 gram of Basic Yellow 40 powder.

Slowly add the 500 ml of methanol to the beaker while gently stirring.

Continue stirring until the dye is completely dissolved. A magnetic stirrer can be used to

facilitate this process.

Transfer the solution to a dark, stoppered glass bottle for storage.[1]

Storage and Stability: The working solution has a shelf-life of approximately six months when

stored in a cool, dark location in a tightly sealed container.[1][11][12]
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2. Application of Basic Yellow 40 to Cyanoacrylate-Fumed Fingerprints

This protocol outlines the steps for applying the dye stain to enhance latent prints. It is crucial

that the fingerprints have already been developed with cyanoacrylate. For optimal results,

some researchers advise allowing the cyanoacrylate-developed prints to "sit" overnight before

applying the dye stain.[1]

Application Methods (Choose one):

Aerosol Spraying: This method is effective for minimizing excessive background staining.

[1]

Place the item with the fumed prints in a tray or on a protected surface inside the fume

hood.

Fill an aerosol sprayer with the Basic Yellow 40 working solution.

From a suitable distance, lightly mist the surface of the item for approximately 5

seconds.[1] Ensure even coverage over the area of interest.

Immersion: Suitable for smaller, immersible items.

Pour the Basic Yellow 40 working solution into an appropriately sized tray.

Submerge the item in the solution for about 5 seconds.[1]

Brushing: Can be used for targeted application.

Dip a soft bristle brush into the working solution.

Gently "paint" the solution over the fumed prints.[5]

Allow the dye to set for at least one minute.[5]

Rinsing and Drying:

After application, thoroughly rinse the item with a gentle stream of cool running water to

remove excess dye.[5]
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Allow the item to air-dry completely in a vertical position.[5]

3. Visualization and Photography

Visualization:

Work in a darkened room for optimal viewing.[5]

Illuminate the dried item with a forensic light source or UV lamp in the wavelength range of

365 nm to 500 nm.[1][3][6][12]

Wear yellow or orange colored goggles to view the fluorescence and protect your eyes.[1]

The fingerprint ridges should fluoresce a bright yellow-green color.[6][8]

Photography:

Due to the low light conditions, mount the camera on a sturdy tripod to ensure stability

during long exposures.[5]

Use a yellow colored or a 515(BP 35) bandpass filter on the camera lens.[1]

Illuminate the prints with the forensic light source, ensuring even lighting across the

surface. "Painting" the light by moving it during the exposure can help achieve this.[5]

Capture the image, adjusting camera settings as necessary to document the enhanced

print.
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Parameter
Recommended
Value/Range

Notes Source(s)

Working Solution

Concentration

1 g BY40 in 500 ml

Methanol/Ethanol
Standard formulation. [1][4]

Application Time

(Spraying/Immersion)
~ 5 seconds

Brief application is

sufficient for dye

absorption.

[1]

Application Time

(Brushing)

≥ 1 minute (before

rinsing)

Allows for adequate

dye setting.
[5]

Excitation Wavelength 365 nm - 500 nm
Required to induce

fluorescence.
[1][3][6][11][12]

Viewing Goggle/Filter

Color
Yellow or Orange

Blocks excitation light

and allows

visualization of

fluorescence.

[1]

Photography Filter
Yellow colored or

515(BP 35) Bandpass

Essential for capturing

the fluorescent image.
[1]

Working Solution

Shelf-life
~ 6 months

Store in a dark, sealed

container.
[1][11][12]

Diagrams

Preparation Application

Visualization

Prepare BY40
Working Solution

Apply Dye to
Fumed Print

(Spray/Immerse/Brush)

Rinse with
Water

Air Dry
Completely

Illuminate with
Light Source
(365-500 nm)

View with
Filtered Goggles

Photograph
with Filter
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Caption: Experimental workflow for Basic Yellow 40 application.
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Caption: Sequential processing for latent fingerprint development.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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